Cas no 491625-77-5 (1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• CAS No: 491625-77-5
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 5989202
• PubChem ID: 4085111
• Update Time: 2025-10-22

1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AB00714162-01
• 491625-77-5
• Enamine_003583
• Z19817627
• Oprea1_533451
• AKOS033713247
• IDI1_007226
• HMS1404C19
• ZINC03250461
• ZINC03250463
• EN300-26594561
• 1-[(4-ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C17H17ClN2O3/c1-3-12-6-8-13(9-7-12)20-16(21)11(2)23-17(22)14-5-4-10-19-15(14)18/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key： YSIDGDDHYHOBOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C)C(NC1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 332.0927701g/mol
• Monoisotopic Mass: 332.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

Comprehensive Analysis of 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 491625-77-5)

In the realm of organic chemistry and pharmaceutical intermediates, 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 491625-77-5) stands out as a compound of significant interest. This heterocyclic derivative combines a pyridine core with a carbamate linkage, making it a versatile building block for synthetic applications. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and potential biological activities, reflecting its growing relevance in drug discovery and material science.

The molecular structure of 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate features a 2-chloropyridine moiety esterified with a carbamoyl ethyl group, further substituted by a 4-ethylphenyl ring. This arrangement imparts unique electronic properties and reactivity patterns, which are often explored in structure-activity relationship (SAR) studies. Recent trends in AI-driven molecular design and green chemistry have spurred interest in optimizing its synthesis to reduce waste and improve yields, aligning with the global push for sustainable chemical processes.

From an analytical perspective, CAS No. 491625-77-5 is characterized by techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods are critical for ensuring batch consistency, especially when the compound is used as a pharmaceutical intermediate. Online discussions often highlight challenges like scale-up synthesis and regioselective modifications, underscoring the need for robust protocols. Notably, its chloropyridine segment is a hotspot for derivatization, enabling the creation of libraries for high-throughput screening in medicinal chemistry.

Applications of 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate extend to agrochemical research and functional material development. Its hydrogen-bonding capacity and lipophilicity make it a candidate for designing bioactive molecules. Searches for "pyridine carbamate derivatives" or "chloropyridine ester applications" reveal strong academic and industrial curiosity about its role in catalysis and polymer stabilization. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) opens avenues for molecular diversification.

Safety and handling of CAS No. 491625-77-5 adhere to standard laboratory practices, with emphasis on personal protective equipment (PPE) and ventilation controls. While not classified as hazardous under normal conditions, its thermal stability and solubility profiles are frequently queried in technical forums. Environmental considerations, such as biodegradability and eco-toxicity, are also emerging topics, driven by regulatory shifts toward greener alternatives.

In conclusion, 1-[(4-Ethylphenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate exemplifies the intersection of structural complexity and practical utility. Its CAS No. 491625-77-5 serves as a keystone for innovations in organic synthesis and applied chemistry, resonating with contemporary themes like precision molecular engineering and circular economy principles. Future research may unlock its potential in targeted drug delivery or smart materials, cementing its status as a compound of enduring scientific value.